![molecular formula C12H12N2O3S B1422015 1-(5-Methoxy-1,3-benzothiazol-2-yl)azetidine-3-carboxylic acid CAS No. 1283109-60-3](/img/structure/B1422015.png)
1-(5-Methoxy-1,3-benzothiazol-2-yl)azetidine-3-carboxylic acid
Overview
Description
1-(5-Methoxy-1,3-benzothiazol-2-yl)azetidine-3-carboxylic acid is a chemical compound with the molecular formula C12H12N2O3S . It is available for purchase from various chemical suppliers .
Molecular Structure Analysis
The InChI code for this compound is 1S/C12H12N2O3S/c1-17-8-2-3-9-10 (4-8)18-12 (13-9)14-5-7 (6-14)11 (15)16/h2-4,7H,5-6H2,1H3, (H,15,16) . This code provides a standard way to encode the compound’s molecular structure.Physical And Chemical Properties Analysis
The molecular weight of this compound is 264.3 g/mol . Other physical and chemical properties such as its density, melting point, and boiling point are not available in the search results.Scientific Research Applications
Synthesis and Antimicrobial Activity
- Various derivatives of 1-(5-Methoxy-1,3-benzothiazol-2-yl)azetidine-3-carboxylic acid have been synthesized for their potential antimicrobial properties. For example, Patel, Agravat, and Shaikh (2011) synthesized new pyridine derivatives using 2-amino substituted benzothiazoles and 2-chloropyridine-3-carboxylic acid, which displayed variable antimicrobial activity against bacteria and fungi (Patel, Agravat, & Shaikh, 2011).
- In a similar context, Alborz et al. (2018) synthesized novel benzothiazole-substituted β-lactam hybrids starting from (benzo[d]thiazol-2-yl)phenol. These compounds showed moderate antimicrobial activities and potential as medicine due to their hemolytic activity and mammalian cell toxicity survey (Alborz et al., 2018).
Synthesis of Novel Heterocyclic Compounds
- The molecule has been used in the synthesis of various novel heterocyclic compounds. For instance, Zeng et al. (2018) utilized related compounds in the synthesis of Spiro[Pyrrolo[2,1-b][1,3]Benzothiazole-3,2′-[1,3]Thiazolo[3,2-a] Pyrimidine] via cycloaddition reactions (Zeng, Ren, Fu, & Li, 2018).
- Another study by Mistry and Desai (2006) involved the microwave-assisted synthesis of nitrogen and sulfur-containing heterocyclic compounds, where derivatives of benzothiazoles played a significant role (Mistry & Desai, 2006).
Potential in Antitumor Activity
- The derivatives of this compound have been explored for their potential antitumor activities. Potkin et al. (2014) synthesized isoxazolyl- and isothiazolylcarbamides which exhibited antitumor activity and increased the effect of cytostatic drugs used in medical practice (Potkin et al., 2014).
Analgesic and Anti-Inflammatory Properties
- Studies have also been conducted to explore the analgesic and anti-inflammatory properties of related compounds. Muchowski et al. (1985) synthesized 5-aroyl-1,2-dihydro-3H-pyrrolo[1,2-a]pyrrole-1-carboxylic acids, showing promising results in analgesic and anti-inflammatory activities (Muchowski et al., 1985).
properties
IUPAC Name |
1-(5-methoxy-1,3-benzothiazol-2-yl)azetidine-3-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12N2O3S/c1-17-8-2-3-10-9(4-8)13-12(18-10)14-5-7(6-14)11(15)16/h2-4,7H,5-6H2,1H3,(H,15,16) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QZBWYWGYUBGYTA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C(C=C1)SC(=N2)N3CC(C3)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12N2O3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
264.30 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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